Cas no 2228840-70-6 (3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine)

• Product Name: 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine
• CAS No: 2228840-70-6
• MF: C₁₀H₁₀ClF₄N
• MW: 255.639715671539
• CID: 6221134
• PubChem ID: 165851284
• Update Time: 2025-05-23

3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine
• 2228840-70-6
• 3-[2-chloro-6-(trifluoromethyl)phenyl]-3-fluoropropan-1-amine
• EN300-1961464

• Inchi： 1S/C10H10ClF4N/c11-7-3-1-2-6(10(13,14)15)9(7)8(12)4-5-16/h1-3,8H,4-5,16H2
• InChI Key： ITGWXXGPZNQTHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C(CCN)F

Computed Properties

• Exact Mass: 255.0437897g/mol
• Monoisotopic Mass: 255.0437897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2228840-70-6 and Product Name: 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine

Compound with the CAS number 2228840-70-6 and the product name 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of multiple fluorine atoms and a chloro substituent in its aromatic ring contributes to its distinct chemical behavior, making it a promising candidate for further exploration.

The molecular structure of 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine encompasses a phenyl ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 6-position, along with a fluorinated propanamine moiety at the 3-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the compound, which are critical for its biological activity. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The compound 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine exemplifies this trend, as it combines multiple fluorinated groups to potentially achieve enhanced efficacy and selectivity. Studies have shown that such compounds can exhibit improved bioavailability and reduced susceptibility to degradation by metabolic enzymes, thereby increasing their therapeutic potential.

One of the most compelling aspects of 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine is its potential application in the treatment of various diseases. Research has indicated that this compound may possess anti-inflammatory, anti-cancer, and anti-microbial properties. The chloro and trifluoromethyl substituents are known to interact with biological targets in specific ways, which can lead to potent therapeutic effects. For instance, the presence of these groups can enhance binding affinity to enzymes and receptors involved in disease pathways, thereby modulating their activity.

The synthesis of 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine represents a significant challenge due to the complexity of its molecular structure. However, advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving this goal. These methods allow for precise control over the introduction of fluorine atoms at specific positions within the molecule, ensuring that the desired structural features are accurately incorporated.

Recent studies have also highlighted the importance of computational chemistry in the design and optimization of compounds like 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine. Molecular modeling techniques can be used to predict the biological activity of a compound before it is synthesized, saving time and resources. Additionally, these methods can provide insights into how different functional groups interact with biological targets, allowing for further refinement of the molecular structure to enhance therapeutic efficacy.

The pharmacokinetic properties of 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-amine are another area of interest. Due to its fluorinated structure, this compound may exhibit prolonged half-life and improved solubility compared to traditional small-molecule drugs. These properties are crucial for achieving effective drug delivery and minimizing side effects. Furthermore, the compound's stability under various physiological conditions makes it a promising candidate for oral administration or other routes of delivery.

In conclusion, 3-2-chloro-6-(trifluoromethyl)phenyl-3-fluoropropan-1-am ine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of chloro and trifluoromethyl substituents enhances its biological activity, making it a valuable candidate for further research and development. As synthetic methodologies continue to improve and computational tools become more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.